N-(6-bromo-1,3-benzothiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-methoxybenzamide
• InChI: InChI=1S/C15H11BrN2O2S/c1-20-11-5-2-9(3-6-11)14(19)18-15-17-12-7-4-10(16)8-13(12)21-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: JQILGDVBVCMYCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Br
• Molecular Formula: C15H11BrN2O2S
• DSSTOX Substance ID: DTXSID80387321
• Molecular Weight: 363.2 g/mol
• CAS No.: 15864-17-2

Description

Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They are often used in the synthesis of various pharmaceuticals due to their wide range of biological activities.

Synthesis Analysis

Benzothiazoles can be synthesized through several methods. One common method involves the reaction between 2-aminothiophenol and a carboxylic acid in the presence of phosphorus pentoxide.

Molecular Structure Analysis

The molecular structure of benzothiazoles typically consists of a benzene ring fused to a thiazole ring. The thiazole ring contains a sulfur atom and a nitrogen atom.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions.

Physical and Chemical Properties Analysis

Benzothiazoles are typically solid at room temperature. They are slightly soluble in water but more soluble in organic solvents.

Mechanism of Action

The mechanism of action of benzothiazoles in biological systems is complex and depends on the specific compound. Some benzothiazoles have been found to have antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

Like all chemicals, benzothiazoles should be handled with care. They can cause skin and eye irritation, and prolonged exposure can lead to more serious health effects.

Future Directions

Research into benzothiazoles is ongoing, with many studies focusing on their potential use in pharmaceuticals and as chemical building blocks.